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Compound of Interest

Compound Name: (R)-4-Phenylthiazolidine-2-thione

Cat. No.: B019163 Get Quote

An In-depth Technical Guide to (R)-4-Phenylthiazolidine-2-thione: A Versatile Chiral Auxiliary

in Asymmetric Synthesis

Introduction
In the landscape of modern organic chemistry, the demand for enantiomerically pure

compounds is paramount, particularly in the pharmaceutical industry where the chirality of a

molecule is intrinsically linked to its therapeutic efficacy and safety.[1] (R)-4-
Phenylthiazolidine-2-thione, a heterocyclic compound identified by the CAS number 110199-

18-3, has emerged as a significant and versatile chiral auxiliary.[1][2] Its rigid thiazolidine-2-

thione structure, combined with the stereodirecting influence of the C4-phenyl group, makes it

an invaluable tool for controlling the stereochemical outcome of a wide range of chemical

reactions.[1]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It will delve into the core properties of (R)-4-Phenylthiazolidine-2-
thione, its synthesis, its mechanistic role in asymmetric induction, and provide a detailed, field-

proven protocol for its application, thereby offering a complete framework for its effective

utilization in complex synthetic challenges.

Physicochemical and Chiral Properties
The precise characterization of a chiral auxiliary is fundamental to its reliable application. The

properties of (R)-4-Phenylthiazolidine-2-thione are well-defined, ensuring its suitability and

reproducibility in stereoselective transformations. The compound typically presents as a white

to off-white crystalline solid.[3]
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Property Value Source(s)

CAS Number 110199-18-3 [1][2][3]

Molecular Formula C₉H₉NS₂ [2][3]

Molecular Weight 195.3 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 128 - 130 °C [1][3]

Optical Rotation
[α]²⁰/D = -207° to -204°

(c=0.35 in CHCl₃)
[1][3]

Purity ≥ 98.5% (Chiral Purity) [3]

Synonyms
(4R)-4-Phenyl-1,3-thiazolidine-

2-thione
[2][3]

The high degree of optical rotation is a definitive indicator of its chiral integrity, a critical

parameter for its function as a chiral auxiliary.[1]

Synthesis of the Chiral Auxiliary
The synthesis of thiazolidine-2-thiones is generally achieved through the cyclization of

corresponding amino alcohols.[4] For (R)-4-Phenylthiazolidine-2-thione, the precursor is

(R)-2-phenylglycinol. The condensation reaction is typically carried out with carbon disulfide in

the presence of a base. This method provides an efficient route to the chiral auxiliary.[4]
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Reactants Reaction Conditions

(R)-Phenylglycinol

(R)-4-Phenylthiazolidine-2-thione

Cyclization

Carbon Disulfide (CS₂) Base (e.g., KOH) Solvent (e.g., Ethanol) Heat

Reflux
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1. Auxiliary Acylation & Enolization

2. Diastereoselective Reaction

3. Auxiliary Removal

N-Acyl-(R)-4-Phenyl-
thiazolidine-2-thione

Base (e.g., NaHMDS)

Deprotonation at α-carbon

Z-Enolate Formation

Chelated Transition State

Electrophile (R'-CHO)

Attack from less
hindered face

Facial Shielding by Phenyl Group

Directs Attack

Diastereomerically Enriched Product

Hydrolysis or Reductive Cleavage

Chiral Product (e.g., β-hydroxy acid) Recovered Auxiliary
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Preparation

Reaction

Workup & Purification

1. Prepare N-propionyl derivative
of (R)-4-Phenylthiazolidine-2-thione

4. Cool N-propionyl derivative
in THF to -78 °C

2. Dry THF solvent 3. Prepare NaHMDS solution

5. Add NaHMDS dropwise
(Enolate formation)

6. Add aldehyde (e.g., isobutyraldehyde)

7. Stir at -78 °C for 2h

8. Quench with sat. aq. NH₄Cl

9. Extract with Ethyl Acetate

10. Dry organic layer (Na₂SO₄)

11. Purify via column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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